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Compound of Interest

Tetrakis(1-methoxy-2-
Compound Name:

propoxy)silane

Cat. No.: B101333

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for
Tetrakis(1-methoxy-2-propoxy)silane (CAS No. 18407-95-9). The information is compiled
from various safety data sheets and chemical databases to ensure a thorough understanding

of the potential hazards, handling procedures, and emergency responses associated with this
compound.

Chemical Identification and Physical Properties

Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester. Its identification details and key
physical and chemical properties are summarized in the table below.
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Property

Value

Reference

Chemical Name

Tetrakis(1-methoxy-2-

propoxy)silane

[1](2][3]

Silicic acid, tetrakis(2-methoxy-

Synonyms 1-methylethyl) ester; Silicon [3114]
tetramethoxypropoxide

CAS Number 18407-95-9 [1]12115]
Molecular Formula C16H3608Si [2][4]
Molecular Weight 384.54 g/mol [1][4]
Physical State Liquid [31[6]
Appearance Clear liquid [3]
Odor Characteristic [3]
Density 1.0+ 0.1 g/cm3 [7]
Boiling Point 350.2 £42.0 °C at 760 mmHg [7]
Flash Point 141.7 +28.3°C [7]

Hazard Identification and Classification

This chemical is classified as hazardous. The primary hazards are acute oral toxicity and

serious eye irritation.

Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Signal Word: Warning[1][2]

Hazard Pictograms:
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Toxicological Information

Detailed toxicological studies for Tetrakis(1-methoxy-2-propoxy)silane are not readily

available in the public domain. The classification of "Acute toxicity - Category 4 (Oral)"

suggests a potential for harm if ingested. The "Eye irritation - Category 2" classification

indicates that direct contact can cause significant but reversible eye damage.[1][2]

Summary of Toxicological Effects:

Endpoint

Effect

Note

Acute Oral Toxicity

Harmful if swallowed.

No specific LD50 data is
available in the reviewed

sources.

Skin Corrosion/Irritation

May cause skin irritation.[3]

Not classified as a skin irritant,

but caution is advised.

Serious Eye Damage/Irritation

Causes serious eye irritation.

[1](2]

Respiratory Irritation

May cause irritation to the

respiratory tract.[3]

Chronic Toxicity

No data available.

Carcinogenicity

No data available.

Mutagenicity

No data available.

Reproductive Toxicity

No data available.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of Tetrakis(1-methoxy-2-

propoxy)silane are not publicly available. However, standardized OECD guidelines are

typically followed for the classification of chemical hazards. Below are conceptual workflows

based on these guidelines.
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Conceptual Workflow for In Vitro Eye Irritation Testing

The following diagram illustrates a generalized workflow for assessing eye irritation potential
using an in vitro reconstructed human cornea-like epithelium (RhCE) model, based on OECD
Guideline 492.
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Conceptual Workflow: In Vitro Eye Irritation Test (OECD 492)
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Caption: Conceptual workflow for in vitro eye irritation testing based on OECD 492.
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is crucial to minimize exposure and associated risks.
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Click to download full resolution via product page

Caption: Recommended safe handling and storage workflow.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[1]

Skin Protection

Wear fire/flame resistant and impervious
clothing. Handle with chemical impermeable

gloves (e.g., nitrile or neoprene rubber).[1][3]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an

organic vapor cartridge.[1][3]

General Hygiene

Handle in accordance with good industrial
hygiene and safety practice. Wash hands before
breaks and at the end of the workday.[1][3]

First-Aid Measures

In case of exposure, immediate action is required.
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Exposure Route First-Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

medical advice/attention.[1][3]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Release Measures

In the event of a spill or leak, the following measures should be taken.

Personal Precautions:

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 5).

Avoid breathing vapors, mist, or gas.

Remove all sources of ignition.[1]

Environmental Precautions:
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o Prevent further leakage or spillage if safe to do so.
e Do not let the product enter drains. Discharge into the environment must be avoided.[1]
Methods for Cleaning Up:

o Contain any spills with dikes or absorbents to prevent migration and entry into sewers or
streams.

» Collect the material with an inert absorbent (e.g., sand, earth) and place it in a suitable,
closed container for disposal.[1][3]

Fire-Fighting Measures

Suitable Extinguishing Media:

e Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[1]
Specific Hazards:

« Irritating fumes and organic acid vapors may develop when the material is exposed to
elevated temperatures or open flame.[3]

o Decomposition products may include silicon dioxide and methoxypropanol.[3]
Protective Equipment for Firefighters:

o Wear self-contained breathing apparatus for firefighting if necessary.[1]
Storage and Disposal

Storage:

e Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed.[1][3]

o Store away from incompatible materials such as oxidizing agents.[3]
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Disposal:

» Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable local, regional, and national laws and regulations.[1]

This technical guide is intended to provide essential safety information for trained
professionals. It is not a substitute for a thorough understanding of the material's properties and
the implementation of a comprehensive safety program. Always refer to the most current Safety
Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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